1-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-3-phenylurea

• IUPAC Name: 1-[(1-methyl-4,5,6,7-tetrahydroindazol-3-yl)methyl]-3-phenylurea
• InChI: InChI=1S/C16H20N4O/c1-20-15-10-6-5-9-13(15)14(19-20)11-17-16(21)18-12-7-3-2-4-8-12/h2-4,7-8H,5-6,9-11H2,1H3,(H2,17,18,21)
• InChI Key: QBHLGGSUJXJGSR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCCC2)C(=N1)CNC(=O)NC3=CC=CC=C3
• Molecular Formula: C16H20N4O
• Molecular Weight: 284.36 g/mol
• CAS No.: 1448036-53-0

Description

1-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-3-phenylurea is a useful research compound. Its molecular formula is C16H20N4O and its molecular weight is 284.363. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Structures

• One-Pot Synthesis and Spectral Analyses : Research has demonstrated the efficacy of one-pot synthesis strategies for creating structurally complex molecules, including 1,2,3-triazoles, with potential applications in drug discovery and material science (Ahmed et al., 2016). These methodologies highlight the importance of efficient synthesis techniques for compounds including 1-((1-methyl-4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl)-3-phenylurea.

• Crystal Structure Analysis : The structural determination of NH-indazoles has provided insights into the influence of halogen atoms on supramolecular structures, which is crucial for understanding the chemical behavior and reactivity of indazole derivatives (Teichert et al., 2007). Such analyses are key to designing compounds with specific properties and functions.

Catalytic Activities and Chemical Reactivities

• Catalyst Activation : Studies on catalyst activation using triazole-based ligand complexes have shown the potential for transfer hydrogenation and oxidation reactions (Saleem et al., 2014). This research underscores the versatility of indazole derivatives in catalysis, pointing to possible catalytic roles for compounds like this compound.

Biological Activities and Pharmacological Potentials

• Cytotoxicity and Antimicrobial Activities : The synthesis and evaluation of indazole derivatives for cytotoxicity against cancer cell lines and antimicrobial activities suggest potential therapeutic applications (Kornicka et al., 2017). Such studies are foundational for developing new pharmaceuticals and highlight the potential of structurally similar compounds for medicinal chemistry research.